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Menazon precision and accuracy assessment

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Menazon

CAS No.: 78-57-9

Cat. No.: S561684

Menazon Basic Properties and Status

The following table summarizes key information about Menazon, which is crucial for understanding its

context.
Property Value
Chemical Name S-[(4,6-diamino-1,3,5-triazin-2-yl)methyl] O,0-dimethyl
phosphorodithioate [1]
CAS Registry Number 78-57-9 [1]
Molecular Weight 281.30 g/mol [1]
Mode of Action Acetylcholinesterase inhibitor [1]

Current Regulatory Status (USA Not approved [1]
& EU)

WHO Classification Obsolete (O) [1]

Model Protocol for Precision & Accuracy Assessment
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While specific data on Menazon's precision and accuracy is scarce, the following methodology from a recent
forensic toxicology study details the validation of an HPLC-DAD method for quantifying anticholinesterase

pesticides (the class to which Menazon belongs) in biological matrices. This provides a clear standard for

how such an assessment is performed [2].

The experimental workflow for this protocol can be visualized as follows:
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Detailed Experimental Methodology

¢ Analytical Technique: The method uses High-Performance Liquid Chromatography with a Diode
Array Detector (HPLC-DAD). This technique is recognized as reliable, fast, simplistic, and cost-
effective for the identification and quantitation of target analytes [2].

e Sample Matrices: The protocol was validated using complex biological samples, including stomach
contents, liver, vitreous humor, and blood from multiple animal species. This demonstrates its
applicability to real-world forensic cases [2].

e Key Validation Parameters & Quantitative Data: The method's performance was rigorously evaluated,
yielding the following quantitative results [2]:

Analytical . -
Result / Criterion Description
Parameter
Linearity 25-500 pg/mL The concentration range over which the method provides
accurate measurements.
Correlation >0.99 Indicates a strong linear relationship between concentration
Coefficient (r?) and detector response.
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Analytical L .
Result / Criterion Description
Parameter
Precision (CV) <15% Measures the repeatability of the analysis (low variation
between repeated measurements of the same sample).
Accuracy (RSD) < 15% Measures how close the measured value is to the true
value.
Recovery of 31% to 71% Indicates the efficiency of extracting the analyte from the
Analytes complex biological matrix.
Selectivity No significant Confirms that the method specifically detects the target
interfering peaks pesticides without interference from other matrix
components.

Insights for Contemporary Research

Although Menazon itself is obsolete, the principles of its action and analysis remain relevant.

e Structural Uniqueness: Menazon incorporates a triazine moiety in its structure, which may confer
different biological activity and selectivity compared to other organophosphates [1]. This uniqgueness
would be a key factor in any modern analytical study comparing it to alternatives.

¢ Focus on Current Compounds: Contemporary research on pesticide analysis and safety
increasingly focuses on the hazards of all ingredients in pesticide formulations, including so-called
"inert" ingredients and adjuvants, some of which have been found to pose significant health risks
such as endocrine disruption [3]. This represents a broader scope for modern toxicological
assessment.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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